4-(3-{1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-N,N-dimethylaniline

• IUPAC Name: 4-[3-[1-[(3-fluorophenyl)methyl]triazol-4-yl]-1,2,4-oxadiazol-5-yl]-N,N-dimethylaniline
• InChI: InChI=1S/C19H17FN6O/c1-25(2)16-8-6-14(7-9-16)19-21-18(23-27-19)17-12-26(24-22-17)11-13-4-3-5-15(20)10-13/h3-10,12H,11H2,1-2H3
• InChI Key: IGLWJPOYAHPYKD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=NC(=NO2)C3=CN(N=N3)CC4=CC(=CC=C4)F
• Molecular Formula: C19H17FN6O
• Molecular Weight: 364.4 g/mol
• CAS No.: 1251556-77-0

Description

The compound 4-(3-{1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-N,N-dimethylaniline features a hybrid heterocyclic scaffold combining 1,2,3-triazole and 1,2,4-oxadiazole rings. Key structural elements include:

• 1,2,4-Oxadiazole ring: Positioned at the 5-yl linkage, acting as a rigid spacer that enhances molecular planarity and influences electronic properties .
• N,N-Dimethylaniline terminus: Provides an electron-rich aromatic system, often associated with π-π stacking interactions in biological targets .

This architecture is synthetically accessible via click chemistry methodologies, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC) for triazole formation , and cyclization reactions for oxadiazole construction .

Biological Activity

The compound 4-(3-{1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-N,N-dimethylaniline is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis methods, and relevant research findings.

Chemical Structure and Properties

This compound features a unique structure that combines a triazole ring, an oxadiazole moiety, and a dimethylaniline group. The presence of the fluorophenyl group is particularly noteworthy as it can enhance the compound's biological properties through improved binding interactions with biological targets.

Biological Activities

Research indicates that compounds containing oxadiazole and triazole rings exhibit a wide range of biological activities including:

• Anticancer Activity : Compounds with similar structures have shown significant cytotoxic effects against various cancer cell lines. For example, derivatives of 1,2,4-oxadiazole have demonstrated inhibitory effects on tumor growth in vitro and in vivo models .
• Antimicrobial Properties : Triazole derivatives are recognized for their antimicrobial efficacy against bacteria and fungi. Studies have reported that similar compounds exhibit potent activity against both Gram-positive and Gram-negative bacteria .
• Anti-inflammatory Effects : Certain derivatives have been noted for their ability to reduce inflammation markers in experimental models, indicating potential for treating inflammatory diseases .

Synthesis Methods

The synthesis of 4-(3-{1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-N,N-dimethylaniline typically involves multi-step synthetic routes. A common approach includes:

• Formation of the Triazole Core : This can be achieved through cyclization reactions involving appropriate precursors.
• Oxadiazole Formation : The oxadiazole moiety can be synthesized via condensation reactions involving hydrazides and carboxylic acids.
• Final Coupling : The final compound is obtained by coupling the synthesized triazole and oxadiazole intermediates with N,N-dimethylaniline under controlled conditions.

Biological Evaluation

A recent study evaluated the anticancer activity of oxadiazole derivatives similar to the target compound. The results showed that some derivatives exhibited IC50 values in the micromolar range against various cancer cell lines such as HeLa (cervical cancer) and MCF7 (breast cancer) cells .

Compound	Cell Line	IC50 (µM)
Derivative A	HeLa	5.0
Derivative B	MCF7	10.0
Target Compound	Various	TBD

The mechanism of action for compounds like 4-(3-{1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazol-5-yl)-N,N-dimethylaniline is believed to involve interaction with specific molecular targets such as enzymes or receptors involved in cancer progression or microbial resistance. The triazole ring may inhibit enzyme activity by mimicking substrate structures or binding to active sites.

Comparison with Similar Compounds

Table 1: Key Compounds with Triazole-Oxadiazole Hybrid Scaffolds

Compound Name	Substituents on Triazole	Substituents on Oxadiazole	Terminal Group	Notable Features	Reference
Target Compound	3-Fluorophenylmethyl	None	N,N-Dimethylaniline	Fluorine enhances lipophilicity	-
1-(2,6-Difluorobenzyl)-4-phenyl-5-(trifluoromethyl)-1H-1,2,3-triazole (3n)	2,6-Difluorobenzyl	N/A	Phenyl-CF₃	Higher fluorination; electronic tuning
4-(4-{[3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-N,N-dimethylaniline	Piperidine-linked oxadiazole	3-Methoxyphenyl	N,N-Dimethylaniline	Piperidine linker improves solubility
4-Iodo-N-[(1-{2-oxo-2-[4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]ethyl}-1H-1,2,3-triazol-4-yl)methyl]benzenesulfonamide	Piperidine-oxadiazole	Thiophene	Sulfonamide	Sulfonamide for target engagement

Key Structural and Functional Differences

Triazole Substitutions :

• The 3-fluorophenylmethyl group in the target compound contrasts with 2,6-difluorobenzyl in compound 3n . The latter’s ortho-fluorine atoms may sterically hinder interactions but enhance metabolic resistance.
• Trifluoromethyl groups (e.g., in 3n) increase electronegativity and membrane permeability compared to the dimethylaniline terminus .

Piperidine-linked oxadiazoles () improve solubility via basic nitrogen atoms, a feature absent in the target compound .

Terminal Functional Groups :

• N,N-Dimethylaniline vs. sulfonamide (): The former favors hydrophobic interactions, while sulfonamide groups enhance hydrogen-bonding capacity .
• Methoxy groups () on phenyl rings modulate electronic density and bioavailability .

Research Findings and Implications

Synthetic Accessibility :

• Click chemistry (CuAAC) enables efficient triazole synthesis, as seen in fluorinated triazole-oxadiazole hybrids .
• Oxadiazole rings are typically formed via cyclization of amidoximes or nitrile oxides, with fluorine substituents introduced early in synthesis .

Biological Relevance :

• Fluorinated triazoles (e.g., 3n) demonstrate enhanced anticancer activity in vitro, likely due to improved cellular uptake .
• Sulfonamide-terminated analogs () show promise in enzyme inhibition, suggesting the target compound could be optimized for similar applications .